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Glyphosate for Woody Weed Control
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Triclopyr ester and glyphosate,

two widely used herbicides for the management of invasive woody plant species. The

information presented is a synthesis of data from experimental studies and expert

recommendations, designed to assist researchers in selecting the appropriate herbicide and

designing effective control strategies.

Executive Summary
Triclopyr ester and glyphosate are both systemic herbicides effective for controlling a broad

spectrum of woody plants. Triclopyr ester acts as a synthetic auxin, selectively targeting

broadleaf and woody plants while generally sparing grasses.[1][2] Glyphosate, a non-selective

herbicide, inhibits an enzyme essential for plant growth, affecting most plant species it

contacts.[3] The choice between these two herbicides depends on the target species, the

desired selectivity, and the application method. Triclopyr often shows greater efficacy on certain

woody species, particularly when applied as a basal bark treatment.[1][4] Glyphosate is highly

effective as a broad-spectrum woody plant controller, especially when applied to cut stumps or

foliage in late summer or fall.[1] Tank mixing the two can broaden the spectrum of controlled

weeds.[5][6]
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Quantitative Efficacy Data
The following tables summarize the efficacy of Triclopyr ester and glyphosate on various

woody species, compiled from multiple sources. Efficacy can vary based on application timing,

environmental conditions, and plant size.

Table 1: Comparative Efficacy of Triclopyr Ester and Glyphosate on Tree-of-Heaven

(Ailanthus altissima)

Herbicide
Application
Method

Concentration/
Rate

Mortality/Contr
ol (%)

Source(s)

Triclopyr ester Basal Bark
25% solution in

oil
>95% [6]

Triclopyr ester +

Aminopyralid

Cut Stump

Injection
60% solution 100% [7]

Triclopyr ester +

2,4-D

Cut Stump

Injection
75% solution 100% [7]

Glyphosate Foliar Spray 2% solution 80-90% [7]

Glyphosate Cut Stump 50-100% solution

Variable, often

requires

retreatment

[8][9]

Glyphosate +

Triclopyr
Foliar Spray

3 lbs/acre

glyphosate + 2

lbs/acre triclopyr

Broad-spectrum

control
[6]

Table 2: General Efficacy and Application Rates for Woody Species Control
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Herbicide
Application
Method

Recommended
Concentration/
Rate

Target Weeds
& Remarks

Source(s)

Triclopyr ester Basal Bark
20-30% solution

in basal oil

Effective on trees

<6 inches in

diameter.

[4]

Triclopyr ester Cut Stump
25% solution in

water or basal oil

Highly effective

for preventing

resprouting.

[1]

Triclopyr ester Foliar Spray 4-8% solution

Best applied in

late spring or

early summer.

Glyphosate Cut Stump
50-100% solution

in water

Must be applied

immediately to a

fresh cut.

[1]

Glyphosate Foliar Spray 5-8% solution
Most effective in

late summer/fall.

Glyphosate +

Triclopyr
Foliar Spray 1:1 ratio mix

Provides

effective control

of both autumn

olive and

Morrow's

honeysuckle.

Experimental Protocols
Below are detailed methodologies for conducting a comparative efficacy trial of Triclopyr ester
and glyphosate for woody weed control.

Objective:
To compare the efficacy of Triclopyr ester and glyphosate, applied via different methods, in

controlling a target woody weed species.
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Experimental Design:
Design: Randomized Complete Block Design (RCBD) with a factorial arrangement of

treatments.

Factors:

Herbicide: Triclopyr ester, Glyphosate, Untreated Control.

Application Method: Foliar Spray, Basal Bark, Cut Stump.

Replication: A minimum of four replicate plots per treatment combination.[10]

Plot Size: For foliar applications, each plot should be at least 50 m². For individual plant

treatments (basal bark and cut stump), a minimum of 15 individual trees/shrubs per

treatment should be tagged and treated.

Materials:
Triclopyr ester formulation (e.g., Garlon 4 Ultra)

Glyphosate formulation (e.g., Roundup Pro Concentrate)

Basal oil (for basal bark applications)

Non-ionic surfactant

Backpack sprayers (calibrated)

Handheld spray bottles or paintbrushes (for cut stump applications)

Measuring equipment

Personal Protective Equipment (PPE)

Plot marking materials (stakes, flagging)

Procedure:
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Site Selection and Preparation: Select a site with a uniform infestation of the target woody

weed species. Delineate and mark the experimental plots.

Pre-Treatment Assessment: Within each plot, record baseline data for each target plant,

including species, height, and stem diameter at breast height (DBH). For foliar plots,

estimate the percent cover of the target species.

Herbicide Preparation: Prepare herbicide solutions according to the concentrations specified

in the experimental design. Add a non-ionic surfactant to foliar spray solutions as

recommended by the product label.

Treatment Application:

Foliar Spray: Apply the herbicide solution to the foliage of the target plants until wet, but

not to the point of runoff. Use a calibrated backpack sprayer to ensure uniform application.

Basal Bark (Triclopyr ester only): Apply the herbicide-oil mixture to the lower 12-18

inches of the trunk, thoroughly wetting the bark to the ground line.[1][4]

Cut Stump: Cut the woody plant 2-4 inches above the ground. Immediately apply the

herbicide solution to the entire cut surface of the stump, with a focus on the cambium

layer.[1][10]

Post-Treatment Assessment: Evaluate treatment efficacy at set intervals (e.g., 1, 3, 6, and 12

months after treatment). Assessments should include:

Visual injury ratings (e.g., chlorosis, necrosis, epinasty) on a scale of 0% (no effect) to

100% (complete death).

Percent mortality (number of dead plants / total number of treated plants) * 100.

Measurement of any resprouting from the stump or roots.

Data Analysis: Analyze the collected data using Analysis of Variance (ANOVA) appropriate

for an RCBD. Use mean separation tests (e.g., Tukey's HSD) to determine significant

differences between treatment means.
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Caption: Mechanisms of action for Triclopyr ester and Glyphosate.
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Caption: Experimental workflow for comparing herbicide efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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